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Compound of Interest

2H-Pyran-2-one, 6-
Compound Name:
ethyltetrahydro-, (6S)-

CAS No.: 108943-44-8

Cat. No.: B15060195

Get Quote

Executive Summary: The "Gold Standard" Value

For researchers and formulation scientists, the optical rotation of (S)-delta-heptalactone is a
critical purity index, particularly when distinguishing it from its enantiomer, (R)-delta-
heptalactone, or the racemic mixture often found in lower-grade commercial reagents.

Based on high-purity asymmetric synthesis and isolation data (purity >99% ee), the specific
optical rotation for (S)-delta-heptalactone is:

(c = 1.62, THF)[1]
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Note on Solvent Dependence: Optical rotation is highly sensitive to solvent interactions. While
tetrahydrofuran (THF) yields the value above, values in other solvents (e.g., chloroform,
methanol) may vary slightly in magnitude but typically retain the sign for this class of lactones.

Always report solvent and concentration alongside your measurements.

Comparative Analysis: (S)-Enantiomer vs.
Alternatives

To validate the identity of your sample, compare your experimental data against the established
profiles for the (S)-enantiomer, the (R)-enantiomer, and the racemate.

ble 1: Physicochemical & < - ompari

(S)-delta- (R)-delta- .
Property Racemic (&)
Heptalactone Heptalactone
Optical Rotation (
-41.2° (THF) +40.4° (THF) 0°
)
. (S)-(-)-6- (R)-(+)-6-
Stereochemical
] ] ethyltetrahydro-2H- ethyltetrahydro-2H- N/A
Designation
pyran-2-one pyran-2-one
Aggregation

) ] Less active / Inactive ] o
Biological Role pheromone (e.g., ) - Mixed activity
. in specific assays
Rhagoletis batava)

Often sharper, less
) Sweet, creamy, o ) ]
Odor Profile ] characteristic Generic coconut-like
coconut, lactonic
"creamy" note

Specific CAS rare
CAS Number (Check 3301-90-4 for Specific CAS rare 3301-90-4

generic)
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Critical Homolog Context

It is vital to note that while (S)-delta-heptalactone is levorotatory (-), its higher homolog (S)-
delta-decalactone is typically dextrorotatory (+53.6°). Do not assume the sign of rotation is
constant across the delta-lactone homologous series; specific chain-length effects invert the
chiroptical response.

Experimental Protocols for Validation

To ensure scientific integrity, use the following self-validating workflows for synthesis,
purification, and analysis.

Workflow Diagram: Synthesis to Validation

The following diagram outlines the logical flow from racemic starting material to validated pure

enantiomer.

1. Chiral GC

(S)-Enantiomer

Validation Phase

Enzymatic Kinetic Resolution
(Lipase Novozym 435)

Separation
(Column Chromatography)

(R)-Enantiomer
(By-product)

Click to download full resolution via product page

Figure 1: Workflow for the isolation and validation of (S)-delta-heptalactone using enzymatic

kinetic resolution.

Protocol A: Polarimetric Determination

Objective: Determine the specific optical rotation (

) to confirm enantiomeric purity.

e Sample Preparation:

o Weigh exactly 162 mg of the isolated (S)-delta-heptalactone.
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o Dissolve in 10.0 mL of spectroscopic-grade THF (Tetrahydrofuran) or CHCI

(Chloroform) to achieve a concentration (
) of ~1.62 g/100mL.

o Note: Ensure the solution is free of dust particles by filtering through a 0.45 um PTFE
syringe filter if necessary.

e Measurement:
o Zero the polarimeter with the pure solvent blank.

o Fill the 1 dm (100 mm) polarimeter tube with the sample solution, ensuring no air bubbles
are trapped in the light path.

o Measure the observed rotation (
) at 20°C using the Sodium D-line (589 nm).[1]
 Calculation:
o Where

is the observed rotation,
is the path length in dm (usually 1), and

is concentration in g/100mL.

Protocol B: Enantiomeric Excess (ee) Determination via
Chiral GC

Objective: Quantify the purity before relying on optical rotation.

o Column: Cyclodextrin-based chiral capillary column (e.g., Rt-bDEXsm or Hydrodex
3-6TBDM).[2]

e Conditions:
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o Carrier Gas: Helium or Hydrogen.

o Oven Program: Start at 85°C (hold 30 min), ramp 1°C/min to 95°C.
 Validation Criteria:

o The (S)-enantiomer and (R)-enantiomer must show baseline resolution (

)

o Calculate

o Target: ee > 98% for accurate optical rotation reporting.[3]

Mechanism of Action: Why (S) vs (R) Matters

In biological systems (such as pheromone signaling in Rhagoletis batava), the stereochemistry
of delta-heptalactone dictates receptor binding. The (S)-(-)-enantiomer fits the hydrophobic
pocket of the specific odorant-binding proteins, triggering the aggregation response. The (R)-
(+)-enantiomer, due to the spatial orientation of the ethyl group at the C6 position, fails to
activate the receptor, rendering it biologically inert or acting as a weak antagonist.

This structure-activity relationship (SAR) underscores why "racemic” data is insufficient for

advanced drug or pheromone development.

References

e Buda, V., et al. (2020).[3] "Male-Produced (-)-d-Heptalactone, Pheromone of Fruit Fly
Rhagoletis batava (Diptera: Tephritidae), a Sea Buckthorn Berries Pest."[4] Molecules, 25(5),
1038.

o Key D
(THF) for the (S)-enantiomer.[4]

e The Good Scents Company. (2023).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pdfs.semanticscholar.org/0d99/60da25b19c89289dec67a75e70ad61f6e560.pdf
https://pdfs.semanticscholar.org/0d99/60da25b19c89289dec67a75e70ad61f6e560.pdf
https://www.mdpi.com/2075-4450/11/2/138
https://www.mdpi.com/2075-4450/11/2/138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15060195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Key Data: General physicochemical properties (Refractive Index, Boiling Point)

» National Center for Biotechnology Information (NCBI). (2025). "PubChem Compound
Summary for CID 102968, delta-Heptalactone."”

o Key Data: Structure, molecular weight, and synonyms.[2]

e Anton Paar Wiki. (2025).

o Key Data: Standards for polarimetry measurement protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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